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Compound of Interest

Compound Name: 2-Octyldodecyl acetate

Cat. No.: B15347573

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-octyldodecyl acetate, a
branched-chain ester with significant potential in pharmaceutical formulations. The document
details its chemical structure and physical properties, offering a thorough understanding of its
characteristics. A detailed experimental protocol for its synthesis via Fischer esterification is
provided, alongside a discussion of its applications in drug delivery, particularly in topical
formulations where it can function as an emollient and penetration enhancer. Furthermore, the
guide explores the potential, though currently theoretical, interactions of lipid-based excipients
like 2-octyldodecyl acetate with cellular signaling pathways.

Chemical Structure and Properties

2-Octyldodecyl acetate is the ester formed from the reaction of 2-octyldodecanol (a Guerbet
alcohol) and acetic acid. Its branched-chain structure imparts unique physical and chemical
properties compared to its linear isomers.

Chemical Structure:

Data Presentation: Chemical and Physical Properties
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Property Value Source
IUPAC Name 2-octyldodecyl acetate N/A
CAS Number 74051-84-6 [1][2]
Molecular Formula C22H4402 [3][4]
Molecular Weight 340.59 g/mol [3]
Predicted XlogP 9.7 [3]
Predicted Monoisotopic Mass 340.33413 Da [3]
Appearance Colorless to slightly yellow N/A
liquid (predicted)
Melting Point Data not available N/A
Boiling Point Data not available N/A
Density Data not available N/A
Solubility Insoluble in water; Soluble in N/A

organic solvents (predicted)

Experimental Protocols: Synthesis of 2-
Octyldodecyl Acetate

The synthesis of 2-octyldodecyl acetate is typically achieved through the Fischer esterification

of 2-octyldodecanol with acetic acid, using an acid catalyst. To drive the reaction towards the

product, it is crucial to remove the water formed during the reaction.

Detailed Methodology: Fischer Esterification using a Dean-Stark Apparatus

Materials:

e 2-Octyldodecanol

o Glacial Acetic Acid
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e p-Toluenesulfonic acid (catalyst)

e Toluene (solvent)

o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

o Dean-Stark apparatus

» Reflux condenser

e Heating mantle

e Separatory funnel

e Rotary evaporator

Procedure:

o Reaction Setup: To a round-bottom flask, add 2-octyldodecanol, a 1.5 molar excess of glacial
acetic acid, and a catalytic amount (approximately 1-2 mol%) of p-toluenesulfonic acid. Add
toluene as a solvent to facilitate azeotropic removal of water.

o Esterification: Assemble the Dean-Stark apparatus with the reflux condenser. Heat the
mixture to reflux using a heating mantle. The toluene-water azeotrope will distill into the
Dean-Stark trap, with the denser water separating to the bottom and the toluene returning to
the reaction flask.

e Monitoring the Reaction: Continue the reflux until no more water is collected in the trap,
indicating the completion of the reaction.

o Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the
excess acetic acid and the catalyst. Repeat the washing until the aqueous layer is no longer
acidic.
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 Purification: Wash the organic layer with brine, then dry it over anhydrous magnesium
sulfate. Filter the drying agent and remove the toluene solvent using a rotary evaporator.

o Characterization: The resulting crude 2-octyldodecyl acetate can be further purified by
vacuum distillation if necessary. Characterize the final product using techniques such as *H
NMR, 88C NMR, and FT-IR spectroscopy to confirm its structure and purity.

Applications in Drug Development

The unique properties of 2-octyldodecyl acetate, stemming from its branched alkyl chain,
make it a valuable excipient in pharmaceutical formulations, particularly for topical and
transdermal drug delivery.

Role as an Emollient and Solvent:

Guerbet alcohol esters, such as 2-octyldodecyl acetate, are recognized for their excellent
emollient properties.[5] They can improve the texture and feel of topical formulations,
enhancing patient compliance. Their non-greasy nature and good spreading characteristics
make them suitable for creams, lotions, and ointments.[6] As high molecular weight esters, they
can also act as effective solvents for various active pharmaceutical ingredients (APIs),
potentially increasing their solubility in the formulation.[6]

Potential as a Penetration Enhancer:

Lipid-based excipients are known to influence drug absorption through the skin.[7] The
lipophilic nature of 2-octyldodecyl acetate allows it to interact with the lipid matrix of the
stratum corneum, potentially disrupting its ordered structure and thereby enhancing the
penetration of co-administered drugs. While specific studies on 2-octyldodecyl acetate are
limited, the behavior of similar branched-chain fatty acid esters suggests a role in improving the
dermal and transdermal delivery of APIs.[8][9]

Mandatory Visualizations
Experimental Workflow: Synthesis of 2-Octyldodecyl
Acetate
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Caption: Workflow for the synthesis of 2-octyldodecyl acetate.
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Signaling Pathway: Hypothetical Modulation by a Lipid-
Based Excipient
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Caption: Hypothetical modulation of a signaling pathway by a lipid-based excipient.

Discussion

2-octyldodecyl acetate presents itself as a promising, yet underexplored, excipient for the
pharmaceutical industry. Its branched structure offers advantages in terms of liquidity at lower
temperatures and a favorable sensory profile for topical applications. The synthesis, while

requiring careful control to ensure complete reaction, follows well-established chemical
principles.

The primary application of 2-octyldodecyl acetate in drug development is likely as a
component of topical and transdermal delivery systems. Its role as an emollient and solvent is
supported by the known properties of Guerbet alcohol esters.[5][6] The potential for this
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molecule to act as a penetration enhancer is significant, as facilitating the passage of drugs
through the stratum corneum is a major challenge in dermatology.[7]

The interaction of lipid-based excipients with cellular signaling pathways is an area of growing
interest. While direct evidence for 2-octyldodecyl acetate is lacking, it is plausible that as a
lipophilic molecule, it could transiently alter the fluidity of cell membranes. This alteration could,
in turn, influence the function of membrane-bound receptors and downstream signaling
cascades.[10][11] For instance, branched-chain fatty acid esters have been shown to possess
anti-inflammatory properties by modulating immune responses.[12][13] Further research is
warranted to investigate whether 2-octyldodecyl acetate exhibits similar bioactivity.

Conclusion

2-Octyldodecyl acetate is a branched-chain ester with a chemical profile that makes it a highly
suitable candidate for use in advanced pharmaceutical formulations. This guide has provided a
foundational understanding of its structure, properties, and a detailed protocol for its synthesis.
While its primary role is envisioned in topical drug delivery as an emollient and solvent, the
potential for this molecule to modulate drug penetration and interact with cellular signaling
pathways presents exciting avenues for future research. The data and protocols presented
herein are intended to serve as a valuable resource for scientists and professionals engaged in
the development of next-generation drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-octyldodecyl acetate | 74051-84-6 [m.chemicalbook.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. PubChemlLite - 2-octyldodecyl acetate (C22H4402) [pubchemlite.lcsb.uni.lu]
4. B FHTE 2 Molbase [baike.molbase.cn]

5. ulprospector.com [ulprospector.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.pharmaexcipients.com/lipids/fundamental-lipid-based-excipients/
https://www.benchchem.com/product/b15347573?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7247327/
https://www.wisdomlib.org/journals/12568-influence-excipients-drug-absorption-via-modulation
https://pubmed.ncbi.nlm.nih.gov/27573241/
https://fgu.cas.cz/en/research-project/branched-fatty-acid-esters-of-hydroxy-fatty-acids-fahfa/
https://www.benchchem.com/product/b15347573?utm_src=pdf-body
https://www.benchchem.com/product/b15347573?utm_src=pdf-body
https://www.benchchem.com/product/b15347573?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB8904636.htm
https://www.alfa-chemistry.com/cas_74051-84-6.htm
https://pubchemlite.lcsb.uni.lu/e/compound/173239
https://baike.molbase.cn/new/baike?keyword=%E5%8D%81%E4%BA%8C%E7%83%B7%E9%85%B8%E4%B9%99%E9%85%AF
https://www.ulprospector.com/en/eu/PersonalCare/Detail/77/18083/Ultracas-G-20-Guerbet-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. US5639791A - Di-guerbet esters in personal care applications - Google Patents
[patents.google.com]

7. pharmaexcipients.com [pharmaexcipients.com]
8. researchgate.net [researchgate.net]
9. bohrium.com [bohrium.com]

10. Lipids and Lipid-Processing Pathways in Drug Delivery and Therapeutics - PMC
[pmc.ncbi.nlm.nih.gov]

11. Influence of excipients on drug absorption via modulation of intestinal transporters
activity [wisdomlib.org]

12. Branched Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAS) Protect against Colitis by
Regulating Gut Innate and Adaptive Immune Responses - PubMed
[pubmed.ncbi.nim.nih.gov]

13. Branched fatty acid esters of hydroxy fatty acids (FAHFA) - FGU [fgu.cas.cz]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Octyldodecyl Acetate:
Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15347573#2-octyldodecyl-acetate-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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